Cas no 694499-24-6 (1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine)
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine
- 1-methyl-4-[[4-nitro-2-(trifluoromethyl)phenyl]methyl]Piperazine
- 1-Methyl-4-[[4-nitro-2-(trifluoromethyl)phenyl]methyl]-piperazine
- PIPERAZINE, 1-METHYL-4-[[4-NITRO-2-(TRIFLUOROMETHYL)PHENYL]METHYL]-
- AK-86727
- ANW-45918
- CTK8B4700
- KB-80022
- MolPort-020-172-946
- SureCN588829
- FT-0732558
- A852190
- 1-Methyl-4-(4-nitro-2-trifluoromethyl-benzyl)-piperazine
- 694499-24-6
- MFCD16658807
- UNII-WBE32EM8SQ
- Piperazine, 1-methyl-4-((4-nitro-2-(trifluoromethyl)phenyl)methyl)-
- piperazine,1-methyl-4-(4-nitro-2-(trifluoromethyl)phenylmethyl)-
- WBE32EM8SQ
- 1-Methyl-4-{[4-nitro-2-(trifluoromethyl)phenyl]methyl}piperazine
- DTXSID00676603
- AS-18506
- 4-Methyl-1-(4-nitro-2-(trifluoromethyl)benzyl)piperazine
- SCHEMBL588829
- F11603
- AKOS015998900
- AMY5296
- BCP10016
- DB-083336
-
- MDL: MFCD16658807
- Inchi: 1S/C13H16F3N3O2/c1-17-4-6-18(7-5-17)9-10-2-3-11(19(20)21)8-12(10)13(14,15)16/h2-3,8H,4-7,9H2,1H3
- InChI Key: LIHFIIDGPWSVCX-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1CN1CCN(C)CC1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 303.11958
- Monoisotopic Mass: 303.11946125g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr)
- PSA: 49.62
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB460748-100 mg |
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine; . |
694499-24-6 | 100mg |
€291.90 | 2023-04-22 | ||
| abcr | AB460748-250 mg |
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine; . |
694499-24-6 | 250mg |
€520.30 | 2023-04-22 | ||
| abcr | AB460748-1 g |
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine; . |
694499-24-6 | 1g |
€1,203.90 | 2023-04-22 | ||
| Chemenu | CM328137-250mg |
1-methyl-4-[[4-nitro-2-(trifluoromethyl)phenyl]methyl]piperazine |
694499-24-6 | 95%+ | 250mg |
$396 | 2022-08-31 | |
| Chemenu | CM328137-1g |
1-methyl-4-[[4-nitro-2-(trifluoromethyl)phenyl]methyl]piperazine |
694499-24-6 | 95%+ | 1g |
$868 | 2022-08-31 | |
| Fluorochem | 213150-250mg |
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine |
694499-24-6 | 95% | 250mg |
£544.00 | 2022-03-01 | |
| Fluorochem | 213150-1g |
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine |
694499-24-6 | 95% | 1g |
£1358.00 | 2022-03-01 | |
| Alichem | A139000074-250mg |
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine |
694499-24-6 | 95% | 250mg |
$741.20 | 2023-09-01 | |
| Alichem | A139000074-500mg |
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine |
694499-24-6 | 95% | 500mg |
$960.40 | 2023-09-01 | |
| Alichem | A139000074-1g |
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine |
694499-24-6 | 95% | 1g |
$1853.50 | 2023-09-01 |
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine
Introduction to 1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine (CAS No. 694499-24-6)
1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine, with the CAS number 694499-24-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperazine ring, a nitro group, and a trifluoromethyl substituent. These functional groups contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various applications in drug discovery and development.
The molecular formula of 1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine is C15H17F3N3O2, and its molecular weight is approximately 318.31 g/mol. The compound's structure consists of a piperazine ring, which is a common moiety in many bioactive molecules due to its ability to form hydrogen bonds and interact with various biological targets. The presence of the nitro group and the trifluoromethyl substituent further enhances its chemical diversity and potential for modulating biological processes.
In recent years, 1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine has been the subject of several studies aimed at elucidating its biological activities and mechanisms of action. One notable area of research has been its potential as an antagonist for specific receptors, particularly those involved in neurotransmitter systems. For instance, studies have shown that this compound can selectively bind to serotonin receptors, specifically the 5-HT2C receptor, which plays a crucial role in regulating mood, appetite, and other physiological functions.
The selective binding to the 5-HT2C receptor makes 1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine a promising candidate for the development of novel treatments for psychiatric disorders such as depression and anxiety. Additionally, its ability to modulate serotonin signaling pathways may have implications for other conditions, including obesity and eating disorders.
Beyond its potential as a serotonin receptor antagonist, 1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This property suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine has also been studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for systemic administration. However, further studies are needed to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.
In terms of safety, preliminary toxicological assessments have indicated that 1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine is well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety evaluations are essential before it can be advanced to clinical trials. Ongoing preclinical studies are focused on assessing its safety profile across different species and identifying any potential side effects or adverse reactions.
The development of new drugs often involves extensive structure-activity relationship (SAR) studies to optimize the chemical structure for improved potency and selectivity. In the case of 1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine, researchers are exploring various modifications to the piperazine ring and the substituents to enhance its binding affinity to target receptors while minimizing off-target effects. These efforts aim to develop more effective and safer therapeutic agents based on this promising lead compound.
In conclusion, 1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine (CAS No. 694499-24-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel treatments for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in drug discovery and development.
694499-24-6 (1-Methyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine) Related Products
- 630125-90-5(Piperidine, 1-[[3-nitro-5-(trifluoromethyl)phenyl]methyl]-)
- 859027-20-6(1-ethyl-4-(4-nitro-2-(trifluoromethyl)benzyl)piperazine)
- 1227599-99-6(5-Nitro-2-(trifluoromethyl)benzylamine)
- 453560-84-4(PIPERAZINE, 1-METHYL-4-[[5-NITRO-2-(PENTAFLUOROETHYL)PHENYL]METHYL]-)
- 853297-03-7(Piperazine, 1-methyl-4-[4-nitro-2-(trifluoromethyl)benzoyl]-)
- 1805476-69-0(2,3-Bis(trifluoromethyl)-5-nitrobenzylamine)
- 203048-09-3(Piperazine, 1-[(3-nitrophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]-)
- 611400-64-7(Piperazine, 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-4-(4-nitrophenyl)-)
- 697305-66-1(N,N-dimethyl(3-nitro-5-(trifluoromethyl)phenyl)methanamine)
- 694499-28-0(Morpholine, 4-[[4-nitro-2-(trifluoromethyl)phenyl]methyl]-)